Cas no 2198791-19-2 (N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide)

• Product Name: N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide
• CAS No: 2198791-19-2
• MF: C₁₅H₁₇ClN₂O₂
• MW: 292.760682821274
• CID: 5410076
• PubChem ID: 145896999
• Update Time: 2025-06-26

N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[(5-Chloro-2,3-dihydro-1H-inden-1-yl)amino]-3-oxopropyl]-2-propenamide
• 2198791-19-2
• EN300-26588231
• N-(5-Chloro-2,3-dihydro-1H-inden-1-yl)-3-(prop-2-enoylamino)propanamide
• Z1477471760
• N-{2-[(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl]ethyl}prop-2-enamide
• N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide

• Inchi： 1S/C15H17ClN2O2/c1-2-14(19)17-8-7-15(20)18-13-6-3-10-9-11(16)4-5-12(10)13/h2,4-5,9,13H,1,3,6-8H2,(H,17,19)(H,18,20)
• InChI Key： WLTAIRKHABYWSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC2NC(CCNC(C=C)=O)=O

Computed Properties

• Exact Mass: 292.0978555g/mol
• Monoisotopic Mass: 292.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.2±50.0 °C(Predicted)
• pka: 14.37±0.46(Predicted)

Additional information on N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide

N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide: A Comprehensive Overview

N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide (CAS No. 2198791-19-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide is particularly noteworthy. It consists of a propenamide moiety linked to a carbamoyl group, which is further attached to a 5-chloro-2,3-dihydroindene ring. The presence of the chloro substituent on the indene ring and the conjugated double bond in the propenamide moiety contribute to its unique electronic and steric properties. These features make it an attractive candidate for various chemical and biological studies.

The synthesis of N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide has been reported in several recent studies. One common approach involves the reaction of 5-chloroindanone with an appropriate amine to form the intermediate carbamate, followed by coupling with acryloyl chloride to form the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production.

In terms of biological activity, N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide has demonstrated significant potential in various assays. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The pharmacological profile of N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide has also been extensively studied. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this property is crucial for treating central nervous system (CNS) disorders.

One of the key areas of research involving N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide is its potential application in the treatment of Alzheimer's disease (AD). Studies have shown that this compound can reduce amyloid-beta (Aβ) aggregation and improve cognitive function in animal models of AD. These findings suggest that it may have therapeutic potential for slowing or preventing the progression of AD.

Beyond its anti-inflammatory and neuroprotective properties, N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide has also been investigated for its anticancer effects. Preliminary studies have demonstrated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These results highlight its potential as a novel anticancer agent worthy of further exploration.

The safety profile of N-{2-(5-chloro-2,3-dihydro-1H-inden-1-yl)carbamoylethyl}prop-2-enamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile supports its continued development as a potential therapeutic agent.

In conclusion, N-{2-(5-chloro-2,3-dihydro-1H-inden-1-y l)carbamoylethyl}prop - 2 - enamide (CAS No. 2198791 - 19 - 2) represents a promising compound with diverse biological activities and therapeutic potentials. Its unique chemical structure, efficient synthesis methods, favorable pharmacological properties, and low toxicity make it an attractive candidate for further research and development in various fields of medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs.